Alanylphenylalanine

• CAS No.: 3061-90-3
• Product Name: Alanylphenylalanine
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-phenylpropanoic acid
• Standard InChI: InChI=1S/C12H16N2O3/c1-8(13)11(15)14-10(12(16)17)7-9-5-3-2-4-6-9/h2-6,8,10H,7,13H2,1H3,(H,14,15)(H,16,17)/t8-,10-/m0/s1
• Standard InChIKey: OMNVYXHOSHNURL-WPRPVWTQSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)[O-])[NH3+]
• SMILES: CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)N
• Canonical SMILES: CC(C(=O)NC(CC1=CC=CC=C1)C(=O)[O-])[NH3+]
• Appearance: Solid powder
• Description: Alanylphenylalanine may be used in physicochemical studies or to evaluate dipeptide separation technologies. It can also be used for studying cell uptake mechanisms, dipeptide metabolism or cell growth supplementation benefits.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ala-Phe; alanylphenylalanine; alanylphenylalanine, (beta-Ala)-isomer; alanylphenylalanine, (DL-PheAla)-isomer; L-alanyl-L-phenylalanine
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• PubChem Compound: 96814
• Last Modified: Nov 11 2021